(4-Benzylpiperazin-1-yl)(4,5-dimethylthiophen-3-yl)methanone

• IUPAC Name: (4-benzylpiperazin-1-yl)-(4,5-dimethylthiophen-3-yl)methanone
• InChI: InChI=1S/C18H22N2OS/c1-14-15(2)22-13-17(14)18(21)20-10-8-19(9-11-20)12-16-6-4-3-5-7-16/h3-7,13H,8-12H2,1-2H3
• InChI Key: KFCFWKNXUPOAGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)N2CCN(CC2)CC3=CC=CC=C3)C
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

(4-Benzylpiperazin-1-yl)(4,5-dimethylthiophen-3-yl)methanone is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of (4-Benzylpiperazin-1-yl)(4,5-dimethylthiophen-3-yl)methanone is not fully understood. However, it is believed to act as a partial agonist of serotonin receptors, particularly the 5-HT1A receptor. It also exhibits moderate affinity towards dopamine and adrenergic receptors. The activation of these receptors is believed to be responsible for the observed biochemical and physiological effects.
Biochemical and physiological effects:
Studies have shown that (4-Benzylpiperazin-1-yl)(4,5-dimethylthiophen-3-yl)methanone exhibits anxiolytic, antidepressant, and antipsychotic-like effects in animal models. It has also been reported to enhance cognitive function and memory. The exact biochemical and physiological mechanisms responsible for these effects are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4-Benzylpiperazin-1-yl)(4,5-dimethylthiophen-3-yl)methanone is its high affinity towards various receptors. This makes it a potential candidate for the development of drugs for the treatment of various neurological disorders. However, its limited solubility in water and low bioavailability pose significant limitations for its use in lab experiments. Further modifications of the compound may be required to overcome these limitations.

Future Directions

There are several future directions for the research on (4-Benzylpiperazin-1-yl)(4,5-dimethylthiophen-3-yl)methanone. One of the main areas of focus is the development of drugs for the treatment of various neurological disorders, such as depression, anxiety, and schizophrenia. Further investigation is also required to understand the exact mechanism of action and the biochemical and physiological effects of the compound. The development of more efficient synthesis methods and modifications of the compound to improve its solubility and bioavailability are also areas of interest for future research.

Synthesis Methods

The synthesis of (4-Benzylpiperazin-1-yl)(4,5-dimethylthiophen-3-yl)methanone involves the reaction between 4-benzylpiperazine and 4,5-dimethyl-3-thiocyanato-1-(thiophen-2-yl)pentan-1-one in the presence of a base. The reaction proceeds through the formation of an intermediate, which is subsequently converted into the final product. The yield of the reaction is reported to be around 70%.

Scientific Research Applications

(4-Benzylpiperazin-1-yl)(4,5-dimethylthiophen-3-yl)methanone has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant affinity towards various receptors, including serotonin, dopamine, and adrenergic receptors. This makes it a potential candidate for the development of drugs for the treatment of various neurological disorders, such as depression, anxiety, and schizophrenia.